(6,6-Difluorospiro[3.3]heptan-2-yl)methanol

• IUPAC Name: (2,2-difluorospiro[3.3]heptan-6-yl)methanol
• InChI: InChI=1S/C8H12F2O/c9-8(10)4-7(5-8)1-6(2-7)3-11/h6,11H,1-5H2
• InChI Key: WODCDTHGAVMJCE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CC(C2)(F)F)CO
• Molecular Formula: C8H12F2O
• Molecular Weight: 162.18 g/mol

Description

“(6,6-Difluorospiro[3.3]heptan-2-yl)methanol” is a chemical compound with the molecular formula C8H12F2O. It is a spirocyclic compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H12F2O/c9-8(10)4-7(5-8)1-6(2-7)3-11/h6,11H,1-5H2. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 162.18. It is a liquid at room temperature.

Scientific Research Applications

Synthesis and Building Blocks

The research on (6,6-Difluorospiro[3.3]heptan-2-yl)methanol includes the development of methodologies for constructing its scaffold. This compound is recognized as a conformationally restricted isostere of gem-difluorocycloalkanes. Various mono- and bifunctionalized difluorospiro[3.3]heptane building blocks have been synthesized, providing valuable insights for further chemical applications (Olifir et al., 2020).

Stability of Spirocyclopropanated Cations

Another area of study involves the stability of spirocyclopropanated cyclopropyl cations, which are closely related to the structure of this compound. Research in this area sheds light on the relative stabilities of these cations, contributing to the understanding of reaction pathways and molecular behaviors in synthetic chemistry (Kozhushkov et al., 2003).

Methanol in Combustion and Fuel Models

Methanol, a component related to this compound, has been extensively studied for its role in combustion and as a component in surrogate fuel models. Research has been conducted on methanol's impact on reactivity, auto-ignition, and laminar flame speeds in various blends, providing valuable insights for the development of efficient fuel systems (Wu et al., 2021).

Methanol-to-Olefins Conversion

The methanol-to-olefins (MTO) conversion process, utilizing methanol as a feedstock, is an important reaction in both research and industrial applications. This process is relevant to the study of methanol derivatives and has implications for the efficient use of renewable resources in chemical manufacturing (Tian et al., 2015).

Electrochemical Fluorination

Electrochemical fluorination (ECF) of esters derived from related compounds to this compound has been explored. This research area focuses on the synthesis of fluorinated compounds, which are important in various industrial applications (Takashi et al., 2005).

Methanol Dynamics in Biological Systems

The influence of methanol on lipid dynamics in biological membranes has been another significant area of research. This includes studying the effects of methanol on processes like lipid transfer and flip-flop, which are crucial for understanding cell membrane dynamics and the action of transmembrane proteins (Nguyen et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with this compound are H315, H319, and H335. These indicate that the compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, wash thoroughly after handling, use only outdoors or in a well-ventilated area, wear protective gloves/protective clothing/eye protection/face protection, and more.